Cas no 102739-42-4 ((4,6-dimethoxypyrimidin-2-yl)cyanamide)

• Product Name: (4,6-dimethoxypyrimidin-2-yl)cyanamide
• CAS No: 102739-42-4
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 1134433
• PubChem ID: 13608514
• Update Time: 2025-04-20

(4,6-dimethoxypyrimidin-2-yl)cyanamide Chemical and Physical Properties

Names and Identifiers

• (4,6-dimethoxypyrimidin-2-yl)cyanamide
• 102739-42-4
• DTXSID90544882
• Cyanamide, N-(4,6-dimethoxy-2-pyrimidinyl)-
• SCHEMBL9763678

• Inchi： 1S/C7H8N4O2/c1-12-5-3-6(13-2)11-7(10-5)9-4-8/h3H,1-2H3,(H,9,10,11)
• InChI Key： NIFWDEYDGSTTOM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(N=C(NC#N)N=1)OC

Computed Properties

• Exact Mass: 180.06484
• Monoisotopic Mass: 180.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.1Ų

Experimental Properties

• PSA: 80.06
• LogP: -0.19132